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Cat. No.: B8672549 Get Quote
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Introduction
Lithium peroxide (Li₂O₂) is a compound of significant interest due to its high theoretical specific

capacity, making it a key material in the development of high-energy-density lithium-oxygen (Li-

O₂) batteries. The controlled synthesis of Li₂O₂ with specific particle sizes and purity is crucial

for optimizing the electrochemical performance of these batteries. One effective method for

synthesizing Li₂O₂ is through the use of a lithium hydroperoxide (LiOOH) intermediate. This

process involves the reaction of lithium hydroxide (LiOH) with hydrogen peroxide (H₂O₂),

followed by the controlled conversion of the LiOOH intermediate to Li₂O₂. This document

provides detailed application notes and experimental protocols for the controlled synthesis of

lithium peroxide via this pathway.

Reaction Pathway and Mechanism
The synthesis of lithium peroxide from lithium hydroxide and hydrogen peroxide proceeds

through a two-step mechanism involving the formation of a lithium hydroperoxide
intermediate. The overall chemical transformation can be summarized as follows:

Formation of Lithium Hydroperoxide (LiOOH): Lithium hydroxide reacts with hydrogen

peroxide to form lithium hydroperoxide and water. LiOH + H₂O₂ → LiOOH + H₂O[1]
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Conversion to Lithium Peroxide (Li₂O₂): The LiOOH intermediate then undergoes

dehydration or disproportionation to yield lithium peroxide. This step is often facilitated by

heating. 2LiOOH → Li₂O₂ + H₂O₂[1]

In aqueous solutions, hydrated intermediates such as lithium peroxide monoperoxohydrate

trihydrate (Li₂O₂·H₂O₂·3H₂O) may also form.[1] The subsequent dehydration of this

intermediate is a critical step to obtain the anhydrous Li₂O₂ salt.
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Step 1: LiOOH Formation

Step 2: Li₂O₂ Formation
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Start: Precursor Preparation

Step 1: Reaction
(LiOH + H₂O₂)

Step 2: Control Parameters
(Temp, Stirring, Time)

Step 3: Precipitation of LiOOH/Li₂O₂ Hydrate

Step 4: Separation
(Filtration/Centrifugation)

Step 5: Drying
(Vacuum Oven)

Step 6: Characterization

XRD
(Phase Identification)

SEM
(Morphology & Size)

End: Pure Li₂O₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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